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Compound of Interest

Compound Name:
Dimethyl 4,4'-

disulfanediyldibenzoate

Cat. No.: B014627 Get Quote

CAS Number: 35190-68-2 Molecular Formula: C₁₆H₁₄O₄S₂ Molecular Weight: 334.41 g/mol

This technical guide provides a summary of the available information on Dimethyl 4,4'-
disulfanediyldibenzoate, a chemical compound with limited publicly accessible research data.

This document is intended for researchers, scientists, and drug development professionals

interested in the synthesis and potential applications of this molecule. Due to the scarcity of in-

depth studies, this guide focuses on its chemical properties and a proposed synthetic route.

Chemical and Physical Properties
The fundamental properties of Dimethyl 4,4'-disulfanediyldibenzoate are summarized in the

table below. This data is compiled from various chemical suppliers and databases.
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Property Value Reference(s)

IUPAC Name
dimethyl 4,4'-

disulfanediyldibenzoate
[1]

Synonyms

Bis(4-carboMethoxyphenyl)

Disulfide, 4,4'-Dithiodibenzoic

Acid DiMethyl Ester, Bis-p-

methoxycarbonyl-phenyl

disulfide

Physical Form White Solid [1]

Melting Point 116-119 °C or 125-126 °C

Boiling Point (Predicted) 458.1 ± 30.0 °C

Density (Predicted) 1.34 ± 0.1 g/cm³

Storage Conditions Sealed in dry, 2-8°C [2]

Solubility
Chloroform (Sparingly), Ethyl

Acetate (Slightly)

Synthesis
A detailed, peer-reviewed experimental protocol for the synthesis of Dimethyl 4,4'-
disulfanediyldibenzoate is not readily available in the public domain. However, based on

general principles of disulfide bond formation, a plausible synthetic route is the oxidation of its

corresponding thiol precursor, Methyl 4-mercaptobenzoate.

Proposed Synthetic Pathway
The synthesis would likely involve the oxidation of two molecules of Methyl 4-

mercaptobenzoate to form the disulfide bridge. Various oxidizing agents can be employed for

this type of transformation.
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Reactant

Reagents

Product

Methyl 4-mercaptobenzoate
(2 equivalents)

Oxidizing Agent
(e.g., H₂O₂, I₂, air)

Solvent

Dimethyl 4,4'-disulfanediyldibenzoate

Click to download full resolution via product page

Caption: Proposed synthesis of Dimethyl 4,4'-disulfanediyldibenzoate.

General Experimental Considerations
A typical experimental protocol would involve dissolving Methyl 4-mercaptobenzoate in a

suitable organic solvent. An oxidizing agent would then be added, potentially with a catalyst,

and the reaction mixture would be stirred at a specific temperature for a set duration. The

progress of the reaction would be monitored using techniques such as Thin Layer

Chromatography (TLC). Upon completion, the product would be isolated through extraction and

purified, likely by recrystallization or column chromatography.

Biological Activity and Drug Development
Applications
Currently, there is a significant lack of publicly available information regarding the biological

activity of Dimethyl 4,4'-disulfanediyldibenzoate. No studies detailing its efficacy, mechanism

of action, or potential therapeutic applications in drug development were identified during a
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comprehensive literature search. Furthermore, no information on its interaction with any

signaling pathways has been reported.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of

Dimethyl 4,4'-disulfanediyldibenzoate are not available in the peer-reviewed scientific

literature.

Conclusion
Dimethyl 4,4'-disulfanediyldibenzoate is a chemical compound for which basic chemical and

physical data are available. While a general synthetic strategy can be proposed, specific,

validated experimental protocols are lacking in the public domain. Most notably, there is a

significant gap in the scientific literature concerning its biological activity and potential

applications in research and drug development. This lack of data presents an opportunity for

novel research to explore the properties and potential uses of this molecule. Researchers

interested in this compound will likely need to undertake foundational studies to establish its

synthesis, purification, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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